4-nitrophenyl 2-acetamido-2-deoxy-beta-D-galactopyranoside

Specification

• CAS No.: 14948-96-0
• Molecular Formula: C14H18N2O8
• Molecular Weight: 342.3 g/mol
• IUPAC Name: N-[(2S,3R,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
• Standard InChI: InChI=1S/C14H18N2O8/c1-7(18)15-11-13(20)12(19)10(6-17)24-14(11)23-9-4-2-8(3-5-9)16(21)22/h2-5,10-14,17,19-20H,6H2,1H3,(H,15,18)/t10-,11-,12+,13-,14-/m1/s1
• Standard InChI Key: OMRLTNCLYHKQCK-RKQHYHRCSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@H]([C@H](O[C@H]1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)O
• SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)O
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)O

Introduction

Synthesis Methods

Recent studies have highlighted methods for synthesizing this compound through:

• Enzymatic Hydrolysis: Using β-N-acetylhexosaminidase to hydrolyze nitrophenyl derivatives.

Applications

The primary applications include:

• Chromogenic Substrate: Used in assays for measuring enzyme activity.

• Research Findings

Recent research has focused on the kinetic properties of enzymes acting on this substrate, revealing important parameters such as maximum reaction rates and Michaelis-Menten constants.

Kinetic Studies

In studies assessing enzyme kinetics:

• Maximum rate ($V_{max}$
  ): $0.4560\pm 0.0075$
  mM/min

• Michaelis constant ($K_m$
  ): $6.50\pm 0.16$
  mM

These findings indicate that the substrate does not inhibit enzyme activity, which is crucial for applications involving enzyme immobilization.

4-Nitrophenyl 2-acetamido-2-deoxy-β-D-galactopyranoside is an important compound in biochemical research, particularly in the study of glycosidases and carbohydrate metabolism. Its unique properties and applications make it a valuable tool for scientists exploring enzymatic reactions and carbohydrate structures.

This comprehensive overview underscores the significance of this compound in both synthetic chemistry and enzymology, paving the way for further research into its applications and mechanisms of action in biological systems.